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Compound of Interest

Pomaglumetad methionil
Compound Name:
anhydrous

cat. No.: B1679038

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of
pomaglumetad methionil anhydrous. The following procedures are based on established
best practices for laboratory chemical waste management and are intended to ensure the
safety of laboratory personnel and compliance with environmental regulations.

Immediate Safety and Handling Precautions

Prior to handling pomaglumetad methionil anhydrous for disposal, it is crucial to adhere to
the following safety protocols:

e Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, a lab coat, and chemical-resistant gloves.

e Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical
fume hood, to avoid inhalation of any dust or aerosols.

» Spill Management: In case of a spill, prevent further dispersion by covering it with an inert
absorbent material. Collect the absorbed material into a designated hazardous waste
container. Avoid generating dust.
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» Avoid Contact: Prevent direct contact with skin, eyes, and clothing. In case of contact, flush
the affected area with copious amounts of water.

Pomaglumetad Methionil Anhydrous Profile

While a comprehensive Safety Data Sheet (SDS) for pomaglumetad methionil anhydrous is
not publicly available, the following information has been aggregated from supplier data and
related compounds. This data should be used for preliminary assessment, and it is imperative
to consult the supplier-specific SDS upon acquisition of the compound.

Property Data Source

Synonyms LY2140023 [1]

Molecular Formula C13H22N205S Inferred from structure
Appearance Solid General knowledge

Store at -20°C for short-term,
Storage (2]
-80°C for long-term

Solubility Soluble in DMSO General laboratory knowledge

Step-by-Step Disposal Protocol

The disposal of pomaglumetad methionil anhydrous must be managed through your
institution's Environmental Health and Safety (EHS) or equivalent hazardous waste program.[3]
Do not dispose of this compound down the drain or in regular trash.

3.1. Waste ldentification and Segregation

o Hazardous Waste Determination: Assume pomaglumetad methionil anhydrous is a
hazardous waste. All generators of waste are responsible for determining if their waste is
hazardous.[4]

e Segregation: Collect all waste containing pomaglumetad methionil anhydrous separately
from other chemical waste streams to avoid incompatible mixtures.[5] This includes:

o Unused or expired pure compound.
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o Contaminated consumables (e.g., pipette tips, weigh boats, gloves).
o Solutions containing the compound.
o Rinsate from cleaning contaminated glassware.

3.2. Waste Containerization and Labeling

o Container Selection: Use a chemically compatible, leak-proof container with a secure lid.
Plastic containers are often preferred over glass to minimize the risk of breakage.[3]

o Labeling: Immediately label the waste container with a hazardous waste tag provided by
your institution's EHS department. The label must include:[3][6]

[e]

The words "Hazardous Waste".

o The full chemical name: "Pomaglumetad methionil anhydrous". Avoid abbreviations or
chemical formulas.

o The approximate quantity of waste.
o The date of waste generation (the date you first added waste to the container).
o The principal investigator's name, lab room number, and contact information.
o Appropriate hazard pictograms (consult the SDS or EHS for guidance).
3.3. Waste Accumulation and Storage

o Storage Location: Store the sealed waste container in a designated satellite accumulation
area within the laboratory. This area must be at or near the point of generation.[6]

o Container Management: Keep the waste container closed at all times, except when adding
waste.[5]

e Secondary Containment: It is best practice to store the waste container in a secondary
containment bin to prevent the spread of material in case of a leak.
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3.4. Arranging for Disposal

» Contact EHS: Once the waste container is full or you are ready to have it removed, contact
your institution's EHS or hazardous waste management office to schedule a pickup.[6]

» Follow Institutional Procedures: Adhere to all specific procedures outlined by your institution
for waste collection requests. This may involve submitting an online form or a paper request.

[3]

Disposal of Empty Containers

Empty containers that once held pomaglumetad methionil anhydrous must also be disposed

of properly.

* Non-acutely Hazardous Waste Containers: If the compound is not classified as an acutely
hazardous waste, a container that is "empty" (all contents have been removed by normal
means) can be disposed of in the regular trash after the label has been defaced.[7]

o Acutely Hazardous Waste Containers: If the compound is classified as an acutely hazardous
waste (P-listed), the empty container must be triple-rinsed with a suitable solvent. The
rinsate must be collected and disposed of as hazardous waste.[7] Consult your EHS office
for the specific classification of this compound.

Regulatory Framework

The management and disposal of chemical waste in the United States are primarily governed
by the Environmental Protection Agency (EPA) under the Resource Conservation and
Recovery Act (RCRA).[8][9] These regulations provide a "cradle-to-grave" framework for
hazardous waste management.[4] States may have additional, more stringent regulations.[9] It
is the responsibility of the waste generator to comply with all applicable federal, state, and local
regulations.[4]

Visual Workflow for Disposal

The following diagram illustrates the proper disposal workflow for pomaglumetad methionil
anhydrous.
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Caption: Disposal workflow for pomaglumetad methionil anhydrous.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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